Cas no 2227729-89-5 ((2R)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine)

• Product Name: (2R)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine
• CAS No: 2227729-89-5
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 6428346
• PubChem ID: 165712099
• Update Time: 2025-06-30

(2R)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine
• EN300-1833487
• 2227729-89-5

• Inchi： 1S/C12H18N2/c1-9(13)7-10-3-4-12-11(8-10)5-6-14(12)2/h3-4,8-9H,5-7,13H2,1-2H3/t9-/m1/s1
• InChI Key： SYCDSWDMHFEYPC-SECBINFHSA-N
• SMILES： N1(C)C2C=CC(C[C@@H](C)N)=CC=2CC1

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.3Ų

Additional information on (2R)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine

Comprehensive Overview of (2R)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine (CAS No. 2227729-89-5)

The compound (2R)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine, identified by its CAS number 2227729-89-5, is a chiral amine derivative with a unique structural framework. This molecule features a 1-methyl-2,3-dihydro-1H-indole core linked to a propylamine side chain, which is stereochemically defined at the second carbon position. The (2R) configuration indicates its enantiomeric purity, a critical attribute for its potential applications in pharmaceutical research and development. The presence of the dihydroindole moiety suggests potential interactions with biological targets, particularly in the central nervous system (CNS), making it a subject of interest for neuropharmacology studies.

In recent years, the scientific community has shown growing interest in chiral amines due to their role as building blocks for active pharmaceutical ingredients (APIs). The (2R)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine exemplifies this trend, as its structure aligns with compounds investigated for modulating neurotransmitter systems. Researchers are particularly intrigued by its potential affinity for serotonin receptors, given the structural resemblance to known ligands. This has led to inquiries about its possible applications in mood disorder research, a topic frequently searched in academic and pharmaceutical circles.

The synthesis of CAS 2227729-89-5 involves multi-step organic transformations, often starting from commercially available 5-bromo-1-methylindoline. Key steps include palladium-catalyzed cross-coupling reactions and stereoselective reduction to establish the (2R) configuration. Analytical techniques such as chiral HPLC and nuclear magnetic resonance (NMR) spectroscopy are essential for verifying its enantiopurity and structural integrity. These methodological details are frequently sought after in chemical synthesis forums and database queries, reflecting the compound's relevance in modern organic chemistry.

From a pharmacological perspective, the 1-methyl-2,3-dihydro-1H-indole scaffold is recognized for its bioavailability and blood-brain barrier permeability. This has prompted investigations into whether (2R)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine could serve as a precursor for novel CNS-active compounds. Such inquiries often appear in search engine trends related to "neuroactive compound design" or "chiral amine pharmacology." The compound's logP value and polar surface area, calculated to be within optimal ranges for CNS penetration, further support these research directions.

Regulatory and safety profiles of 2227729-89-5 are also common search topics among industrial chemists. While not classified as hazardous under current guidelines, proper handling protocols are recommended due to its amine functionality. Material safety data sheets (MSDS) typically emphasize storage under inert atmospheres and protection from light to prevent degradation—a practical consideration often overlooked in preliminary literature searches but crucial for laboratory applications.

In the context of green chemistry advancements, synthetic routes to (2R)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine have been optimized to reduce heavy metal catalysts and improve atom economy. These improvements address the pharmaceutical industry's growing emphasis on sustainable synthesis, a hot topic in both academic publications and patent filings. The compound's molecular weight (204.3 g/mol) and moderate solubility profile make it suitable for various formulation studies, another area of frequent inquiry in drug development circles.

The crystalline form of CAS 2227729-89-5 has been characterized by X-ray diffraction, revealing intermolecular hydrogen bonding patterns that influence its stability. Such crystallographic data is valuable for patent applications and polymorph screening—processes that generate substantial search traffic in pharmaceutical intellectual property databases. The compound's melting point (reported between 98-102°C) and hygroscopicity data are additional physicochemical parameters commonly requested in chemical vendor specifications.

Emerging computational chemistry approaches have enabled virtual screening of (2R)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine against various biological targets. Molecular docking studies suggest potential interactions with monoamine transporters, aligning with current research trends in neurodegenerative diseases. These computational predictions frequently appear in queries about "in silico pharmacology" or "structure-activity relationship modeling," demonstrating the compound's relevance in modern drug discovery paradigms.

As analytical technologies advance, mass spectrometry imaging has been employed to study the tissue distribution of related dihydroindole derivatives, creating crossover interest in 2227729-89-5 for biodistribution studies. The compound's detectable isotopic pattern and fragmentation pathways make it suitable for LC-MS/MS quantification methods—a technique frequently searched in conjunction with "small molecule bioanalysis" in scientific literature.

In conclusion, (2R)-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-2-amine represents a chemically and biologically intriguing molecule with multifaceted research applications. Its structural features bridge synthetic organic chemistry and pharmacological exploration, while its characterization data meets the rigorous demands of pharmaceutical development. The compound continues to generate scientific interest as evidenced by search trends and publication activity, positioning it as a noteworthy subject in contemporary medicinal chemistry discourse.